Cas no 1876816-11-3 (1-cyclobutyl-2-ethylpentane-1,3-dione)

• Product Name: 1-cyclobutyl-2-ethylpentane-1,3-dione
• CAS No: 1876816-11-3
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 6166576
• PubChem ID: 165483580
• Update Time: 2025-11-01

1-cyclobutyl-2-ethylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-2-ethylpentane-1,3-dione
• 1876816-11-3
• EN300-1127306

• Inchi： 1S/C11H18O2/c1-3-9(10(12)4-2)11(13)8-6-5-7-8/h8-9H,3-7H2,1-2H3
• InChI Key： MTPREILVNHGVDQ-UHFFFAOYSA-N
• SMILES： O=C(C(C(CC)=O)CC)C1CCC1

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų

Additional information on 1-cyclobutyl-2-ethylpentane-1,3-dione

Introduction to 1-Cyclobutyl-2-Ethylpentane-1,3-Dione (CAS No. 1876816-11-3)

1-Cyclobutyl-2-ethylpentane-1,3-dione (CAS No. 1876816-11-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of diketones, which are characterized by the presence of two ketone groups in their molecular structure. The specific arrangement of these ketone groups, along with the cyclobutyl and ethyl substituents, imparts distinct chemical and physical properties to 1-cyclobutyl-2-ethylpentane-1,3-dione.

The molecular formula of 1-cyclobutyl-2-ethylpentane-1,3-dione is C₁₂H₂₀O₂, and its molecular weight is approximately 204.3 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic odor. Its solubility in water is limited, but it dissolves readily in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for use in various chemical reactions and formulations.

In the context of pharmaceutical research, 1-cyclobutyl-2-ethylpentane-1,3-dione has been explored for its potential as a building block in the synthesis of more complex molecules. Diketones are known for their ability to participate in a wide range of chemical reactions, including condensation reactions, Michael additions, and cycloadditions. These reactions are crucial in the development of new drugs and therapeutic agents. For instance, recent studies have shown that certain diketones can be used as intermediates in the synthesis of anti-inflammatory compounds and antiviral agents.

The cyclobutyl ring in 1-cyclobutyl-2-ethylpentane-1,3-dione adds an additional layer of complexity to its chemical behavior. Cyclobutanes are four-membered cyclic hydrocarbons that exhibit unique conformational properties due to ring strain. This strain can influence the reactivity and stability of the molecule, making it an interesting candidate for the design of novel materials with specific mechanical or thermal properties. Research in this area has shown that compounds containing cyclobutane rings can be used in the development of advanced polymers and coatings.

In addition to its potential applications in pharmaceuticals and materials science, 1-cyclobutyl-2-ethylpentane-1,3-dione has also been studied for its role in organic synthesis. Diketones are versatile reagents that can undergo a variety of transformations under different reaction conditions. For example, they can be reduced to form diols or dehydrated to form enones. These transformations are essential steps in the synthesis of natural products and other complex organic molecules. Recent advancements in catalytic methods have further expanded the utility of diketones by enabling more efficient and selective reactions.

The synthesis of 1-cyclobutyl-2-ethylpentane-1,3-dione typically involves multi-step processes that require precise control over reaction conditions. One common approach is to start with a suitable ketone or aldehyde and use a series of condensation reactions to introduce the desired functional groups. The cyclobutyl ring can be introduced through ring-closing metathesis or other cyclization reactions. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety and handling, 1-cyclobutyl-2-ethylpentane-1,3-dione should be stored in a cool, dry place away from sources of heat or ignition. It is recommended to handle this compound using appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound.

The future prospects for 1-cyclobutyl-2-ethylpentane-1,3-dione are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and reduce costs. Additionally, there is growing interest in exploring its potential applications in areas such as drug delivery systems and functional materials. As new insights into its chemical behavior continue to emerge, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.